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Compound of Interest

5-Bromo-4-fluorobenzo[d]
[1,3]dioxole

Cat. No.: B581386

Compound Name:

In-Depth Technical Guide to 5-Bromo-4-
fluorobenzo[d]dioxole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 5-Bromo-4-fluorobenzo[d]dioxole. Due to the limited availability of experimental

data in publicly accessible literature, this document also outlines standardized methodologies
for the determination of key physical properties.

Core Physical and Chemical Properties

5-Bromo-4-fluorobenzo[d]dioxole is a halogenated benzodioxole derivative. Its core structure
consists of a benzene ring fused to a dioxole ring, with bromine and fluorine substituents.
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Property Data

Molecular Formula C7H4BrFO2
Molecular Weight 219.01 g/mol [1]
CAS Number 1226808-75-8[1][2]
Appearance Solid[1]

Melting Point Not available[1]
Boiling Point Not available[1]
Density Not available[1]
Solubility Not available

Experimental Protocols for Property Determination

Given the absence of specific experimental data for the melting point, boiling point, and density
of 5-Bromo-4-fluorobenzo[d]dioxole, this section details generalized, standard protocols for
determining these properties for a solid organic compound.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. A
sharp melting point range is indicative of a pure compound.

Methodology:

o Sample Preparation: A small, dry sample of the crystalline solid is finely powdered. This
powder is then packed into a capillary tube to a depth of 2-3 mm.

o Apparatus: A calibrated melting point apparatus is used. The capillary tube containing the
sample is placed in the heating block of the apparatus.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.
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o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range.

Determination of Boiling Point (for solids that can be
sublimed or melted and then vaporized)

As this compound is a solid at room temperature, its boiling point would be determined under
reduced pressure to prevent decomposition at high temperatures.

Methodology:

o Apparatus: A distillation apparatus suitable for small sample sizes and vacuum conditions is
assembled. This includes a round-bottom flask, a condenser, a receiving flask, and a
connection to a vacuum pump with a manometer.

e Procedure: A small sample of 5-Bromo-4-fluorobenzol[d]dioxole is placed in the round-bottom
flask. The system is evacuated to a specific, stable pressure.

e Heating: The flask is gently heated. The temperature of the vapor that distills is recorded
from a thermometer placed at the vapor outlet to the condenser.

e Measurement: The boiling point is the temperature at which the vapor temperature remains
constant during the distillation at the recorded pressure.

Determination of Density

The density of a solid can be determined using various methods. Gas pycnometry is a common
and accurate technique.

Methodology:

e Apparatus: A gas pycnometer, which measures the volume of a solid object of known mass
by measuring the volume of gas it displaces.

» Calibration: The instrument is calibrated using a standard of known volume.
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o Measurement: A precisely weighed sample of 5-Bromo-4-fluorobenzo[d]dioxole is placed in
the sample chamber. The chamber is filled with an inert gas (e.g., helium) to a known
pressure. The gas is then expanded into a second chamber, and the resulting pressure is

measured.

o Calculation: Based on the pressure change, the volume of the sample is calculated. The
density is then determined by dividing the mass of the sample by its volume.

Logical Workflow for Compound Characterization

The following diagram illustrates a typical workflow for the physical and chemical
characterization of a novel or uncharacterized solid compound like 5-Bromo-4-

fluorobenzo[d]dioxole.
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Synthesis & Purification
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Caption: Workflow for Synthesis and Characterization.

Signaling Pathways and Experimental Workflows

A thorough review of available scientific literature and chemical databases did not yield specific
information on the involvement of 5-Bromo-4-fluorobenzo[d]dioxole in any defined signaling
pathways or detailed experimental workflows. This compound is primarily available as a
chemical intermediate, and its biological activity or applications in drug development have not
been publicly documented.
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Should this compound be identified as biologically active in future research, a logical next step
would be to investigate its mechanism of action. The following diagram illustrates a generalized
workflow for such an investigation.
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Caption: Hypothetical Workflow for Biological Target Identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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